Cas no 2418722-27-5 ((9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate
• CAS No: 2418722-27-5
• MF: C₂₃H₂₁FN₂O₅S
• MW: 456.486648321152
• CID: 6500266
• PubChem ID: 165869104
• Update Time: 2025-05-30

(9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26629167
• (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate
• 2418722-27-5

• Inchi： 1S/C23H21FN2O5S/c1-14-15(10-16(25)11-22(14)31-32(24,28)29)12-26-23(27)30-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,21H,12-13,25H2,1H3,(H,26,27)
• InChI Key： BHTRNOSKZLAEKE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(=CC(=C1C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N)F

Computed Properties

• Exact Mass: 456.11552111g/mol
• Monoisotopic Mass: 456.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų

Additional information on (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate (CAS No. 2418722-27-5)

The compound (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate, with the CAS No. 2418722-27-5, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a fluorosulfonyloxy moiety, makes it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its applications due to its reactivity and potential in targeted therapeutic strategies.

One of the key features of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for protecting amino acids during peptide chain assembly, while the fluorosulfonyloxy functionality offers opportunities for further derivatization. This dual functionality aligns with current trends in precision medicine and bioconjugation, where modular building blocks are essential for creating complex biomolecules. The compound’s CAS No. 2418722-27-5 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in academic and industrial labs.

In the context of drug discovery, (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate is being investigated for its potential in prodrug design and enzyme-activated therapeutics. The amino and fluorosulfonyloxy groups provide sites for selective modifications, enabling researchers to tailor the compound’s properties for specific biological targets. This adaptability is particularly valuable in the development of next-generation biologics, a hot topic in pharmaceutical forums and conferences.

From a synthetic chemistry perspective, the compound’s stability and reactivity under mild conditions make it a candidate for green chemistry applications. As the industry shifts toward sustainable practices, reagents like CAS No. 2418722-27-5 are scrutinized for their efficiency and environmental impact. Recent publications highlight its use in catalytic reactions and flow chemistry, addressing the demand for scalable and eco-friendly synthetic routes.

The analytical characterization of (9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. Its CAS No. 2418722-27-5 is often cross-referenced in patent literature, underscoring its utility in proprietary formulations.

Beyond its chemical properties, the compound’s nomenclature—(9H-fluoren-9-yl)methyl N-({5-amino-3-[(fluorosulfonyl)oxy]-2-methylphenyl}methyl)carbamate—exemplifies the complexity of modern organic molecules. This has sparked discussions in cheminformatics circles about the need for standardized naming conventions and machine-readable chemical identifiers. Such debates are prevalent in AI-driven drug discovery platforms, where accurate data representation is critical.

In summary, CAS No. 2418722-27-5 represents a versatile tool for researchers exploring peptide chemistry, prodrug development, and sustainable synthesis. Its multifaceted applications align with contemporary scientific priorities, making it a compound of interest in both academic and industrial settings. As the field evolves, further studies on its mechanistic pathways and therapeutic potential are anticipated.